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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806303 Get Quote

An In-depth Technical Guide to 2-Aminoethanol
Sulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-aminoethanol sulfate, a

compound of interest in various research and development fields. This document details its

chemical identity, safety information, physical and chemical properties, and key experimental

protocols.

Chemical Identification and Properties
2-Aminoethanol sulfate, also known as ethanolamine O-sulfate, is a structural analog of

gamma-aminobutyric acid (GABA). Its unique chemical properties make it a valuable tool in

neuroscience research, particularly in studies involving GABAergic neurotransmission.

Table 1: Chemical Identifiers for 2-Aminoethanol Sulfate
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Identifier Value Reference

CAS Number 926-39-6 [1][2][3][4][5]

Molecular Formula C₂H₇NO₄S [1][2][4][5][6]

Molecular Weight 141.15 g/mol [1][2][4][5]

Synonyms

2-Aminoethyl hydrogen sulfate,

Ethanolamine O-sulfate,

Mono(2-aminoethyl) sulfate, 2-

Aminoethyl sulfuric acid

[1][2][3][4][5][6][7]

Table 2: Physicochemical Properties of 2-Aminoethanol Sulfate

Property Value Reference

Physical State
White to light cream or light

yellow crystalline powder
[2][3][7][8]

Melting Point 277-280 °C (decomposes) [2][7]

Boiling Point 296.49 °C (at 101,325 Pa) [2]

Solubility
Soluble in water, slightly

soluble in methanol
[2]

Density 1.344 g/cm³ (estimate) [2]

Vapor Pressure 0 Pa at 25 °C [2]

Odor Odorless [7]

Safety Data Sheet (SDS) Summary
A comprehensive understanding of the safety profile of 2-aminoethanol sulfate is crucial for its

handling and use in a laboratory setting.

Table 3: Hazard Identification and Precautionary Statements
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Hazard Class GHS Code Statement Reference

Acute toxicity, Oral H302 Harmful if swallowed [2][9]

Skin

corrosion/irritation
H315 Causes skin irritation [2]

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[2]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation
[2]

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[3][7]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes.

[3][7]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Get medical aid.

[3]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[3]

Table 5: Handling and Storage
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Aspect Recommendation Reference

Handling

Wash thoroughly after

handling. Use with adequate

ventilation. Minimize dust

generation and accumulation.

Avoid contact with eyes, skin,

and clothing.

[3]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances such

as strong oxidizing agents.

[3][7]

Table 6: Toxicological Data

Test Species Value Reference

LD50 (Oral) Mouse 1100 mg/kg [3]

Experimental Protocols
This section provides detailed methodologies for key experiments involving 2-aminoethanol

sulfate.

Synthesis of 2-Aminoethanol Sulfate
This protocol describes a common laboratory-scale synthesis of 2-aminoethanol sulfate from 2-

aminoethanol and sulfuric acid.[1]

Materials:

2-aminoethanol

Concentrated sulfuric acid

Water
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Anhydrous ethanol

100 mL three-necked flask

Constant-pressure dropping funnel

Thermometer

Magnetic stirrer

Cryogenic cooling circulation pump

Vacuum distillation apparatus

Procedure:

In a 100 mL three-necked flask, combine 9 mL (0.15 mol) of 2-aminoethanol and 9 mL of

water.

Cool the mixture to a temperature between -5 and 5 °C using a cryogenic cooling circulation

pump.

Prepare an aqueous solution of sulfuric acid by slowly adding 16.3 mL of concentrated

sulfuric acid to an equal volume of water.

Slowly add the sulfuric acid solution dropwise to the three-necked flask using a constant

pressure dropping funnel, maintaining the reaction temperature between -5 and 5 °C.

After the addition is complete, continue stirring the reaction mixture for 30 minutes.

Switch to a vacuum distillation apparatus and gradually increase the temperature to room

temperature to remove water by distillation at 15 mbar.

Transfer the distillation residue to 60 mL of anhydrous ethanol, stir thoroughly, and filter the

mixture.

Wash the filter cake with three 15 mL portions of anhydrous ethanol.
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Dry the resulting white solid to obtain 2-aminoethanol sulfate.

Purification by Crystallization
This protocol outlines the purification of 2-aminoethanol sulfate.[1]

Materials:

Crude 2-aminoethanol sulfate

Water

Ethanol

Procedure:

Dissolve the crude 2-aminoethanol sulfate in a minimal amount of hot water.

Slowly add ethanol to the solution until precipitation is observed.

Allow the solution to cool to room temperature and then place it in an ice bath to maximize

crystal formation.

Collect the crystals by filtration and wash with a small amount of cold ethanol.

Dry the purified crystals under vacuum.

High-Pressure Liquid Chromatography (HPLC) Analysis
in Biological Fluids
This method describes the quantitative analysis of 2-aminoethanol sulfate in plasma and urine.

[2]

Materials:

Deproteinized plasma or acidified urine samples

Dowex 1-X4 (Cl⁻ form) resin
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Dowex 50W-X8 (H⁺ form) resin

0.05 M citrate buffer with 0.15 N Na⁺ (pH 2.6)

Durrum cation-exchange column

Automated fluorescamine detection system

Procedure:

Subject aliquots of deproteinized plasma or acidified urine to ion-exchange clean-up by

eluting with water through two columns packed with Dowex 1-X4 and Dowex 50W-X8 resins.

Chromatograph the effluents on a Durrum cation-exchange column using a 0.05 M citrate

buffer (pH 2.6) containing 0.15 N Na⁺ as the mobile phase.

Utilize an automated fluorescamine detection system for the detection of 2-aminoethanol

sulfate.

Quantify the concentration based on a standard curve. The assay is sensitive to 0.3 µg/mL

with a linear response up to at least 133 µg/mL.

Biological Activity and Mechanisms
2-Aminoethanol sulfate is a well-characterized inhibitor of GABA transaminase (GABA-T), an

enzyme responsible for the degradation of the inhibitory neurotransmitter GABA.[9][10]

Inhibition of GABA-T leads to an increase in synaptic GABA concentrations, which can have

various neuropharmacological effects.

Inhibition of GABA Transaminase (GABA-T)
The workflow for the inhibition of GABA-T by 2-aminoethanol sulfate involves the irreversible

binding of the inhibitor to the enzyme, leading to its inactivation.
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With 2-Aminoethanol Sulfate

GABA
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(GABA-T)

Substrate
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Catalyzes degradation
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Click to download full resolution via product page

Caption: Inhibition of GABA Transaminase by 2-Aminoethanol Sulfate.

Experimental Workflow for Studying GABA-T Inhibition
A typical experimental workflow to investigate the effects of 2-aminoethanol sulfate on GABA

levels in vivo is depicted below.
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Caption: Workflow for in vivo analysis of GABA-T inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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